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Compound of Interest

Compound Name: AS2444697

Cat. No.: B560319 Get Quote

Essential Safety and Handling Guide for AS2444697
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

AS2444697, a potent and selective Interleukin-1 Receptor-Associated Kinase 4 (IRAK4)

inhibitor. Given that a specific Safety Data Sheet (SDS) is not publicly available, this guide is

based on the compound's known properties and established safety protocols for handling

similar potent, small-molecule research compounds.

Compound Identification and Properties
AS2444697 is an orally active IRAK4 inhibitor with an IC₅₀ of 21 nM.[1][2][3][4] It is utilized in

research to investigate inflammatory processes and its potential as an anti-inflammatory

therapeutic.[5]
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Property Value

Compound Name AS2444697

Synonym(s)

AS-2444697, N-[3-(aminocarbonyl)-1-

(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl]-2-(2-

methyl-4-pyridinyl)-4-oxazolecarboxamide,

monohydrochloride

CAS Number 1287665-60-4

Molecular Formula C₁₉H₂₁ClN₆O₄

Molecular Weight 432.86 g/mol [1]

Appearance White to light yellow solid[1]

Purity ≥95% to ≥98% (depending on supplier)[2][3][4]

Solubility Soluble in DMSO[2][3][4]

Hazard Assessment and Safety Precautions
As a potent bioactive compound with unknown long-term toxicological properties, AS2444697
should be treated as potentially hazardous. Assume it may be harmful if swallowed, inhaled, or

absorbed through the skin, and may cause irritation to the skin, eyes, and respiratory tract.

Engineering Controls:

Always handle the solid compound and concentrated stock solutions within a certified

chemical fume hood or a powder containment hood to minimize inhalation exposure.

Use a laboratory space with good ventilation.

Personal Protective Equipment (PPE): A risk assessment should be conducted for all

procedures involving this compound. The following table outlines the minimum required PPE

for handling AS2444697.
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Body Part Required PPE
Specifications and Best
Practices

Hands Double Nitrile Gloves

Wear two pairs of disposable

nitrile gloves.[6] Change

gloves immediately if

contaminated and after each

use. Wash hands thoroughly

after removing gloves.

Eyes/Face
Safety Goggles and Face

Shield

Chemical splash goggles are

mandatory. A face shield

should be worn over goggles

when there is a significant risk

of splashing, such as during

bulk handling or solvent

transfers.[7][8]

Body Laboratory Coat

A fully buttoned lab coat is

required. For tasks with a

higher risk of splashes, a

chemical-resistant or

disposable gown should be

worn over the lab coat.[6][9]

Respiratory N95 Respirator (or higher)

Recommended when handling

the powder outside of a fume

hood or if aerosolization is

possible. Use should be in

accordance with your

institution's respiratory

protection program.

Operational Plan: Step-by-Step Handling Protocol
1. Receiving and Inspection:

Upon receipt, inspect the external packaging for any signs of damage.
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Before opening, don the minimum required PPE (lab coat, safety goggles, and nitrile gloves).

Open the shipping container in a designated area, preferably within a chemical fume hood.

2. Preparation of Stock Solutions:

Storage of Solid Compound: Store the solid compound at 4°C for short-term storage or

desiccate at room temperature as recommended by some suppliers.[1][3][4] For long-term

storage, refer to the supplier's recommendation, which is typically -20°C.[2][10]

Weighing: Weigh the solid compound in a chemical fume hood or a balance enclosure to

avoid inhalation of the powder.

Dissolving: AS2444697 is soluble in DMSO.[2][3][4] Prepare stock solutions by dissolving

the compound in anhydrous DMSO.

Storage of Stock Solutions: Store stock solutions at -20°C for up to one month or at -80°C for

up to six months to maintain stability.[1] Ensure containers are tightly sealed to prevent

moisture absorption.

3. Experimental Use:

When diluting stock solutions or adding the compound to experimental media, always wear

the full recommended PPE.

Perform all manipulations that could generate aerosols or splashes within a biosafety cabinet

or chemical fume hood.

Disposal Plan
All waste generated from handling AS2444697 must be considered hazardous waste. Do not

dispose of this chemical or its waste down the drain or in the regular trash.[1][2]
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Waste Type Disposal Procedure

Solid Waste (unused compound)

Collect in its original container or a clearly

labeled, sealed container. Label as "Hazardous

Chemical Waste" with the full chemical name.

Contaminated Labware (gloves, pipette tips,

tubes, bench liners)

Collect in a designated, clearly labeled

hazardous waste bag or container.[1]

Liquid Waste (DMSO stock solutions,

experimental media containing the compound)

Collect in a compatible, leak-proof, and sealed

container labeled "Hazardous Chemical Waste."

[10] Clearly list all chemical components,

including DMSO and AS2444697. Do not mix

with incompatible waste streams.

Sharps (needles, contaminated glass)
Dispose of in a designated sharps container for

chemically contaminated sharps.

Decontamination:

Wipe down all work surfaces with an appropriate solvent (e.g., 70% ethanol) to remove any

residual contamination.

Dispose of all cleaning materials as contaminated solid waste.

Empty Containers:

Empty containers must be triple rinsed with a suitable solvent.[4][11] The rinsate must be

collected and disposed of as hazardous liquid waste.[11] After triple rinsing, deface or

remove the label and dispose of the container according to your institution's guidelines.[2][4]

Institutional Guidelines:

All waste disposal must be conducted in accordance with your institution's Environmental

Health and Safety (EHS) department regulations. Schedule regular waste pick-ups to avoid

accumulating large quantities of hazardous waste.[2]

Visualized Workflows
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The following diagrams illustrate the key operational and logical workflows for handling

AS2444697 safely.
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Click to download full resolution via product page

Caption: Standard laboratory workflow for handling, experimental use, and disposal of

AS2444697.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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